Cas no 1146294-36-1 (8-Methylcinnoline-3-carboxylic acid)

8-Methylcinnoline-3-carboxylic acid structure
1146294-36-1 structure
Product Name:8-Methylcinnoline-3-carboxylic acid
CAS No:1146294-36-1
MF:C10H8N2O2
MW:188.182722091675
CID:6169427
PubChem ID:39733336
Update Time:2024-01-14

8-Methylcinnoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1146294-36-1
    • EN300-7424996
    • 8-METHYLCINNOLINE-3-CARBOXYLIC ACID
    • 8-Methylcinnoline-3-carboxylic acid
    • Inchi: 1S/C10H8N2O2/c1-6-3-2-4-7-5-8(10(13)14)11-12-9(6)7/h2-5H,1H3,(H,13,14)
    • InChI Key: NGXBNUBKGNITKG-UHFFFAOYSA-N
    • SMILES: OC(C1=CC2C=CC=C(C)C=2N=N1)=O

Computed Properties

  • Exact Mass: 188.058577502g/mol
  • Monoisotopic Mass: 188.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 63.1Ų

8-Methylcinnoline-3-carboxylic acid Pricemore >>

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